7-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-octylsulfanylpurine-2,6-dione

• CAS RN: 373375-42-9
• Molecular Formula: C22H29ClN4O2S
• Molecular Weight: 449.01
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-octylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C22H29ClN4O2S/c1-4-5-6-7-8-11-14-30-21-24-19-18(20(28)26(3)22(29)25(19)2)27(21)15-16-12-9-10-13-17(16)23/h9-10,12-13H,4-8,11,14-15H2,1-3H3
• InChI Key: QYYYEQHPABAALE-UHFFFAOYSA-N
• SMILES: CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)N(C(=O)N2C)C
• solubility: not available

Description

The compound “7-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-octylsulfanylpurine-2,6-dione” is a complex organic molecule. It contains a purine ring which is a heterocyclic aromatic organic compound, consisting of a pyrimidine ring fused to an imidazole ring. Purines are found in many biological molecules such as DNA and RNA.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a fused ring system. The purine ring system is planar and aromatic, which could contribute to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the purine ring might undergo substitution reactions, while the octylsulfanyl group might be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the octylsulfanyl group might increase its lipophilicity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “7-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-octylsulfanylpurine-2,6-dione” would require appropriate safety precautions. Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.